Cas no 1805840-10-1 (1-Bromo-3-(2-iodo-4-(trifluoromethylthio)phenyl)propan-2-one)

• Product Name: 1-Bromo-3-(2-iodo-4-(trifluoromethylthio)phenyl)propan-2-one
• CAS No: 1805840-10-1
• MF: C₁₀H₇BrF₃IOS
• MW: 439.030663728714
• CID: 4976395
• Update Time: 2025-05-19

1-Bromo-3-(2-iodo-4-(trifluoromethylthio)phenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(2-iodo-4-(trifluoromethylthio)phenyl)propan-2-one

• Inchi： 1S/C10H7BrF3IOS/c11-5-7(16)3-6-1-2-8(4-9(6)15)17-10(12,13)14/h1-2,4H,3,5H2
• InChI Key： QDHXLKFAPNFJBJ-UHFFFAOYSA-N
• SMILES： IC1C=C(C=CC=1CC(CBr)=O)SC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 275
• XLogP3: 4.7
• Topological Polar Surface Area: 42.4

Additional information on 1-Bromo-3-(2-iodo-4-(trifluoromethylthio)phenyl)propan-2-one

Comprehensive Guide to 1-Bromo-3-(2-iodo-4-(trifluoromethylthio)phenyl)propan-2-one (CAS No. 1805840-10-1)

1-Bromo-3-(2-iodo-4-(trifluoromethylthio)phenyl)propan-2-one (CAS No. 1805840-10-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, with its unique molecular structure featuring bromo, iodo, and trifluoromethylthio functional groups, serves as a versatile intermediate in synthetic chemistry. Researchers and industry professionals are increasingly interested in its potential applications, particularly in drug discovery and material science.

The molecular formula of 1-Bromo-3-(2-iodo-4-(trifluoromethylthio)phenyl)propan-2-one is C₁₀H₇BrF₃IOS, and its molecular weight is approximately 438.02 g/mol. The presence of both halogen and sulfur groups in its structure makes it a valuable building block for constructing complex molecules. Its CAS number 1805840-10-1 is frequently searched in chemical databases, highlighting its relevance in modern research.

One of the key reasons for the growing interest in 1-Bromo-3-(2-iodo-4-(trifluoromethylthio)phenyl)propan-2-one is its role in the synthesis of biologically active compounds. The trifluoromethylthio group, in particular, is known for enhancing the metabolic stability and lipophilicity of pharmaceutical agents. This makes the compound a hot topic in discussions about drug design and medicinal chemistry.

In agrochemical applications, 1-Bromo-3-(2-iodo-4-(trifluoromethylthio)phenyl)propan-2-one is explored for its potential in developing novel pesticides and herbicides. The iodo and bromo substituents contribute to its reactivity, enabling the creation of compounds with targeted action against pests. This aligns with the increasing demand for sustainable agriculture solutions and eco-friendly chemicals.

The compound's unique properties also make it a subject of interest in material science. Researchers are investigating its use in the development of advanced polymers and coatings, where the trifluoromethylthio group can impart desirable characteristics such as resistance to degradation and improved thermal stability. This ties into broader trends like green chemistry and the search for high-performance materials.

When handling 1-Bromo-3-(2-iodo-4-(trifluoromethylthio)phenyl)propan-2-one, it is essential to follow standard laboratory safety protocols. Proper storage conditions, such as keeping the compound in a cool, dry place away from light, are crucial to maintaining its stability. These precautions are often highlighted in chemical safety discussions and lab best practices.

For those sourcing CAS 1805840-10-1, it is important to work with reputable suppliers who provide high-purity samples. The compound's purity and quality can significantly impact its performance in synthetic applications, making supplier reliability a common concern among researchers and industry buyers.

In summary, 1-Bromo-3-(2-iodo-4-(trifluoromethylthio)phenyl)propan-2-one (CAS No. 1805840-10-1) is a multifaceted compound with promising applications across pharmaceuticals, agrochemicals, and materials science. Its unique structural features and reactivity profile make it a valuable tool for chemists and researchers aiming to innovate in these fields. As interest in specialty chemicals and custom synthesis grows, this compound is likely to remain a topic of significant discussion and exploration.